Cas no 690960-46-4 (4-({5,6-dimethylthieno2,3-dpyrimidin-4-yl}sulfanyl)methyl-2-methyl-1,3-thiazole)

• Product Name: 4-({5,6-dimethylthieno2,3-dpyrimidin-4-yl}sulfanyl)methyl-2-methyl-1,3-thiazole
• CAS No: 690960-46-4
• MF: C₁₃H₁₃N₃S₃
• MW: 307.457418203354
• CID: 5419346
• Update Time: 2025-11-04

4-({5,6-dimethylthieno2,3-dpyrimidin-4-yl}sulfanyl)methyl-2-methyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 5,6-dimethyl-4-[(2-methyl-1,3-thiazol-4-yl)methylsulfanyl]thieno[2,3-d]pyrimidine
• 4-({5,6-dimethylthieno2,3-dpyrimidin-4-yl}sulfanyl)methyl-2-methyl-1,3-thiazole

• Inchi： 1S/C13H13N3S3/c1-7-8(2)19-13-11(7)12(14-6-15-13)18-5-10-4-17-9(3)16-10/h4,6H,5H2,1-3H3
• InChI Key： BAKZBKUTIPQBKL-UHFFFAOYSA-N
• SMILES： C1N=C(SCC2=CSC(C)=N2)C2C(C)=C(C)SC=2N=1

Additional information on 4-({5,6-dimethylthieno2,3-dpyrimidin-4-yl}sulfanyl)methyl-2-methyl-1,3-thiazole

4-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)methyl-2-methyl-1,3-thiazole (CAS No. 690960-46-4): A Comprehensive Overview

4-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)methyl-2-methyl-1,3-thiazole (CAS No. 690960-46-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This unique molecule combines a thienopyrimidine core with a thiazole moiety through a sulfanyl linker, creating a versatile scaffold with potential applications in drug discovery and organic electronics. The compound's structural complexity and functional group arrangement make it particularly interesting for researchers exploring kinase inhibitors, antimicrobial agents, and organic semiconductors.

The molecular structure of 4-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)methyl-2-methyl-1,3-thiazole features several notable characteristics. The 5,6-dimethylthieno[2,3-d]pyrimidine component provides a planar, electron-rich system that contributes to potential π-π stacking interactions, while the 2-methyl-1,3-thiazole group introduces additional electronic and steric properties. The sulfanylmethyl bridge between these two heterocyclic systems offers both flexibility and electronic connectivity, making this compound a valuable building block in medicinal chemistry.

Recent studies have highlighted the potential of thienopyrimidine-thiazole hybrids in addressing current challenges in drug development. With the growing interest in targeted cancer therapies and precision medicine, researchers are particularly focused on compounds that can modulate specific biological pathways. The structural features of 690960-46-4 suggest possible activity against various protein kinases, which are crucial targets in oncology and inflammatory diseases. Additionally, the compound's heterocyclic architecture aligns with current trends in fragment-based drug design, where smaller molecular fragments are used to build more effective drug candidates.

In the field of materials science, 4-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)methyl-2-methyl-1,3-thiazole has shown promise due to its conjugated system and potential charge transport properties. The growing demand for organic electronic materials in displays, solar cells, and sensors has driven research into novel π-conjugated systems. This compound's unique combination of electron-donating and electron-accepting moieties makes it an interesting candidate for organic semiconductor applications, particularly in the development of n-type organic field-effect transistors (OFETs).

The synthesis and characterization of 690960-46-4 have been subjects of several recent publications. Modern synthetic approaches often employ transition metal-catalyzed cross-coupling reactions to construct the thienopyrimidine core, followed by selective functionalization to introduce the thiazole moiety. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been crucial in verifying the structure and purity of this compound. These methodological developments are particularly relevant given the current emphasis on reproducible synthesis and characterization standards in chemical research.

From a commercial perspective, 4-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)methyl-2-methyl-1,3-thiazole has seen increasing demand from pharmaceutical and materials science research laboratories. The compound is typically supplied as a high-purity solid with comprehensive analytical data. Suppliers often highlight its potential as a building block for drug discovery and its utility in high-throughput screening programs. The growing market for specialty chemicals in drug development has created opportunities for manufacturers of such structurally complex intermediates.

Safety considerations for handling 690960-46-4 follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment including gloves and safety glasses should be used when working with this material. Storage recommendations typically suggest keeping the compound in a cool, dry place away from direct sunlight, reflecting best practices for chemical storage and laboratory safety.

Future research directions for 4-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)methyl-2-methyl-1,3-thiazole may explore its potential in emerging areas such as proteolysis targeting chimeras (PROTACs) and molecular glues, which represent cutting-edge approaches in drug discovery. Additionally, its applications in organic electronics and optoelectronic materials warrant further investigation, particularly in the context of developing more sustainable electronic devices. The compound's unique structural features position it as a valuable tool for addressing current challenges in both medicinal chemistry and materials science.

In conclusion, 4-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)methyl-2-methyl-1,3-thiazole (CAS No. 690960-46-4) represents an important class of heterocyclic compounds with diverse potential applications. Its structural complexity, combined with the growing interest in multifunctional molecular scaffolds, ensures its continued relevance in chemical research. As scientific understanding of structure-activity relationships and structure-property relationships advances, this compound and its derivatives will likely play increasingly important roles in addressing contemporary challenges in healthcare and technology.